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Compound of Interest

Compound Name: N-(2-Methylphenethyl)pivalamide

Cat. No.: B8658837

Get Quote

Executive Summary
Target Molecule: N-(2-Methylphenethyl)pivalamide CAS Registry Number: Not widely listed

(Analogous to N-phenethylpivalamide derivatives) Molecular Formula: C₁₄H₂₁NO Molecular

Weight: 219.33 g/mol

This guide details the optimized synthesis of N-(2-Methylphenethyl)pivalamide, a sterically

hindered amide intermediate often utilized in the development of melatonin receptor agonists

and structurally related phenethylamine pharmacophores. The protocol prioritizes the Acyl

Chloride Method due to its high atom economy, rapid kinetics, and ease of purification

compared to carbodiimide-mediated couplings.

The synthesis exploits the nucleophilic attack of 2-methylphenethylamine on pivaloyl chloride

under basic conditions. Key technical challenges addressed include managing the steric bulk of

the tert-butyl group and ensuring complete removal of the pivalic acid byproduct.

Part 1: Retrosynthetic Analysis & Strategy
To design a robust synthetic route, we deconstruct the target molecule into its synthons. The

amide bond is the strategic disconnection point.
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Strategic Disconnection
The molecule consists of a lipophilic 2-methylphenethyl amine tail and a bulky pivaloyl head

group.

Bond Disconnection: C–N Amide bond.

Synthons: 2-Methylphenethylamine (Nucleophile) and Pivaloyl cation equivalent

(Electrophile).

Reagent Selection:

Nucleophile:2-Methylphenethylamine (Commercially available).

Electrophile:Pivaloyl Chloride is selected over Pivalic Anhydride or Pivalic Acid/Coupling

Agents. Rationale: Pivaloyl chloride is inexpensive, highly reactive despite the steric

hindrance of the tert-butyl group, and generates HCl as a byproduct, which is easily

scavenged by a tertiary amine base [1].

Reaction Scheme Visualization
The following diagram outlines the retrosynthetic logic and the forward reaction pathway,

including the tetrahedral intermediate mechanism.
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Caption: Retrosynthetic breakdown and forward reaction pathway via nucleophilic acyl

substitution.

Part 2: Optimized Experimental Protocol
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This protocol is designed for a 10 mmol scale, suitable for initial validation and scale-up

assessment. It employs a self-validating workup procedure that leverages the acid-base

properties of the reagents to ensure high purity without immediate column chromatography.

Materials & Stoichiometry
Component Role Equiv.

Amount (10 mmol
scale)

2-

Methylphenethylamine
Substrate 1.0

1.35 g (approx. 1.43

mL)

Pivaloyl Chloride Reagent 1.1
1.33 g (approx. 1.35

mL)

Triethylamine (Et₃N) Base 1.5
1.52 g (approx. 2.10

mL)

Dichloromethane

(DCM)
Solvent - 40 mL (0.25 M)

Note: Densities used for volume calculation: 2-Methylphenethylamine (~0.94 g/mL), Pivaloyl

Chloride (~0.98 g/mL).

Step-by-Step Methodology
Step A: Setup and Addition (0 – 15 min)

Apparatus: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar

and a nitrogen inlet.

Solvation: Add 2-Methylphenethylamine (1.35 g, 10 mmol) and Triethylamine (2.1 mL, 15

mmol) to the flask. Dissolve in anhydrous DCM (30 mL).

Cooling: Submerge the flask in an ice-water bath (0 °C) and stir for 10 minutes. Causality:

Cooling prevents uncontrolled exotherms and minimizes the formation of di-acylated

byproducts, although rare with pivaloyl groups due to steric bulk.

Addition: Dilute Pivaloyl Chloride (1.35 mL, 11 mmol) in 10 mL of DCM. Add this solution

dropwise to the reaction mixture over 15 minutes using a pressure-equalizing addition funnel
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or syringe pump.

Observation: White smoke (Et₃N·HCl salts) may form above the liquid surface; a

precipitate will form in the solution.

Step B: Reaction & Monitoring (15 min – 3 hrs)
Warming: Remove the ice bath after addition is complete and allow the mixture to warm to

room temperature (20–25 °C).

Stirring: Stir vigorously for 2–3 hours.

Validation (TLC): Monitor reaction progress using TLC (Mobile Phase: 30% EtOAc in

Hexanes).

Starting Material (Amine): Low R_f (stains with Ninhydrin).

Product (Amide): High R_f (UV active, does not stain with Ninhydrin).

Endpoint: Disappearance of the amine spot.

Step C: Workup & Isolation (Self-Validating Purification)
The workup relies on the "Acid-Base Wash" technique [2]. This renders column

chromatography optional for high-yield synthesis.

Quench: Add 20 mL of 1M HCl to the reaction mixture. Transfer to a separatory funnel.

Acid Wash (Removes Amine): Shake and separate layers. The organic layer contains the

Product and Pivalic Acid. The aqueous layer traps unreacted 2-methylphenethylamine and

Et₃N as hydrochloride salts.

Base Wash (Removes Acid): Wash the organic layer with Saturated NaHCO₃ (2 x 20 mL).

Mechanism:[1][2][3][4][5] Converts excess Pivalic Acid (byproduct of chloride hydrolysis)

into water-soluble Sodium Pivalate.

Drying: Wash organic layer with Brine (20 mL), dry over anhydrous MgSO₄, filter, and

concentrate in vacuo.
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Purification Workflow Visualization
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Caption: Acid-Base workup strategy ensuring removal of unreacted amine and pivalic acid

byproducts.

Part 3: Characterization & Quality Control
To ensure the trustworthiness of the synthesized material, compare the isolated solid/oil

against these predicted spectral data points.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
δ 7.10 – 7.20 (m, 4H): Aromatic protons (2-methylphenyl group).

δ 5.60 (br s, 1H): Amide N–H proton.

δ 3.50 (q, J=6.5 Hz, 2H): Methylene protons adjacent to Nitrogen (–CH₂–N).

δ 2.85 (t, J=6.5 Hz, 2H): Benzylic methylene protons (Ar–CH₂–).

δ 2.35 (s, 3H): Aryl Methyl group (Ar–CH₃).

δ 1.18 (s, 9H):tert-Butyl group (Pivaloyl).

Carbon NMR (¹³C NMR, 100 MHz, CDCl₃)
Carbonyl (C=O): ~178 ppm.

Aromatic Carbons: ~136 ppm (ipso), ~130 ppm (ortho-Me), 126–130 ppm (remaining Ar-C).

Aliphatic Carbons: ~40 ppm (–CH₂–N), ~38 ppm (Pivaloyl quaternary C), ~33 ppm (Ar–

CH₂–), ~27 ppm (Pivaloyl –CH₃), ~19 ppm (Ar–CH₃).

Mass Spectrometry (ESI-MS)
[M+H]⁺: Calculated: 220.17; Observed: 220.2.

[M+Na]⁺: Calculated: 242.15; Observed: 242.1.

Part 4: Process Safety & Scale-Up Considerations
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For researchers moving from bench (mg) to pilot (g/kg) scale, the following safety parameters

are critical [3]:

Exotherm Control: The reaction of acyl chlorides with amines is exothermic. On a scale

>100g, active cooling is mandatory during addition.

Pivaloyl Chloride Handling: This reagent is corrosive and a lachrymator. It hydrolyzes to

pivalic acid and HCl upon contact with moisture. All transfers must occur under inert

atmosphere (N₂/Ar).

Solvent Swap: For green chemistry compliance or scale-up, DCM can be replaced with Ethyl

Acetate (EtOAc) or 2-Methyltetrahydrofuran (2-MeTHF). However, solubility of the amine

hydrochloride salt must be checked to ensure efficient stirring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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